Cas no 2580228-57-3 (3-(4-{(benzyloxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(4-{(benzyloxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2580228-57-3
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 5662607
• PubChem ID: 165890145
• Update Time: 2025-06-11

3-(4-{(benzyloxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{[(benzyloxy)carbonyl]amino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-27729373
• 2580228-57-3
• 3-(4-{(benzyloxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C19H17N3O4/c1-22-11-16(18(23)24)17(21-22)14-7-9-15(10-8-14)20-19(25)26-12-13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,20,25)(H,23,24)
• InChI Key： AORCUEMEZHJBHN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C1C(C(=O)O)=CN(C)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 351.12190603g/mol
• Monoisotopic Mass: 351.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(4-{(benzyloxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 3-(4-{(benzyloxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2580228-57-3)

The compound 3-(4-{(benzyloxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2580228-57-3) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole core and a benzyloxycarbonylamino group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting inflammatory pathways and enzyme inhibition, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 3-(4-{(benzyloxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid has surged, driven by advancements in small-molecule therapeutics. This compound's carboxylic acid functionality enhances its solubility and reactivity, making it suitable for conjugation with other pharmacophores. Its CAS No. 2580228-57-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and bioconjugation strategies.

One of the key hotspots in modern drug development is the design of targeted inhibitors, and this compound's pyrazole-4-carboxylic acid scaffold offers a versatile platform for such applications. Its benzyloxycarbonylamino moiety provides protective group utility, a feature highly valued in peptide synthesis and prodrug formulations. These attributes align with the rising interest in prodrug optimization and controlled-release technologies, topics frequently queried in scientific literature and patent filings.

From a synthetic perspective, 3-(4-{(benzyloxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid exemplifies the convergence of structure-activity relationship (SAR) studies and fragment-based drug design. Its modular architecture allows for systematic modifications, addressing the need for highly selective and low-toxicity compounds—a priority in oncology and autoimmune research. The compound's CAS No. 2580228-57-3 often appears in discussions about kinase inhibitors and signal transduction modulation, underscoring its interdisciplinary appeal.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike many traditional intermediates, 3-(4-{(benzyloxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is designed with green chemistry principles in mind, minimizing hazardous byproducts. This aligns with the pharmaceutical industry's shift toward sustainable synthesis, a topic dominating conferences and grant proposals. Researchers frequently explore its scalability and purity profiles, as reflected in search engine analytics for GMP-compliant intermediates.

In summary, 3-(4-{(benzyloxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2580228-57-3) represents a cutting-edge tool for modern drug development. Its structural versatility, combined with its relevance to hot research areas like targeted therapy and sustainable chemistry, ensures its continued prominence in scientific discourse. As the field evolves, this compound is poised to contribute to breakthroughs in personalized medicine and next-generation therapeutics.